Cas no 500788-90-9 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4-dichlorophenyl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4-dichlorophenyl)propanoic acid
• CAS No: 500788-90-9
• MF: C₁₄H₁₇NO₄Cl₂
• MW: 334.19508
• MDL: MFCD03427942
• CID: 933219
• PubChem ID: 2761771
• Update Time: 2025-05-20

(3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4-dichlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((tert-Butoxycarbonyl)amino)-3-(2,4-dichlorophenyl)propanoic acid
• BOC-(R)-3-AMINO-3-(2,4-DICHLORO-PHENYL)-PROPIONIC ACID
• Boc-(R)-3-Amino-3-(2,4-dichlorophenyl)-propionic acid
• (3R)-3-(2,4-DICHLOROPHENYL)-3-[(TERT-BUTOXY)CARBONYLAMINO]PROPANOIC ACID
• AB15213
• AC1MC5PJ
• CTK4J2096
• MolPort-003-794-363
• SureCN2899999
• (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4-dichlorophenyl)propanoic acid
• EN300-1163403
• DS-3950
• 500788-90-9
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2,4-dichlorophenyl)propanoic acid
• AC-25379
• Boc-(R)-3-amino-3-(2,4-dichloro-phenyl)propionic acid
• MFCD03427942
• SCHEMBL2899999
• (3R)-3-(2,4-dichlorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
• AKOS013462317
• (3R)-3-[(tert-Butoxycarbonyl)amino]-3-(2,4-dichlorophenyl)propanoic acid
• DTXSID80375905
• C75337
• CS-0154572

• MDL： MFCD03427942
• Inchi： InChI=1S/C14H17Cl2NO4/c1-14(2,3)21-13(20)17-11(7-12(18)19)9-5-4-8(15)6-10(9)16/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19)/t11-/m1/s1
• InChI Key： FYFDBWTUQWRLDK-LLVKDONJSA-N
• SMILES： CC(C)(OC(N[C@@H](C1=C(Cl)C=C(Cl)C=C1)CC(O)=O)=O)C

Computed Properties

• Exact Mass: 333.05300
• Monoisotopic Mass: 333.0534634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.06 g/l) (25 º C),
• PSA: 75.63000
• LogP: 4.42480

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4-dichlorophenyl)propanoic acid

Comprehensive Overview of (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4-dichlorophenyl)propanoic acid (CAS No. 500788-90-9)

The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4-dichlorophenyl)propanoic acid (CAS No. 500788-90-9) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its structural uniqueness, featuring a tert-butoxycarbonyl (Boc) protected amino group and a 2,4-dichlorophenyl moiety, makes it a valuable building block for drug discovery. Researchers and manufacturers often seek this compound for its role in producing enantiomerically pure APIs (Active Pharmaceutical Ingredients), particularly in the development of central nervous system (CNS) drugs and antimicrobial agents.

In recent years, the demand for chiral intermediates like CAS 500788-90-9 has surged due to advancements in asymmetric synthesis and the growing emphasis on green chemistry. A frequent query in scientific forums is: "How does the Boc group enhance the stability of amino acids during peptide coupling?" The answer lies in the compound’s ability to prevent unwanted side reactions while maintaining stereochemical integrity. This property aligns with the industry’s shift toward sustainable synthetic routes, reducing waste and improving yield—a hot topic in 2024 pharmaceutical trends.

The 2,4-dichlorophenyl segment in (3R)-3-Boc-amino-3-(2,4-dichlorophenyl)propanoic acid contributes to its lipophilicity, a critical factor in drug bioavailability. This characteristic is often explored in QSAR (Quantitative Structure-Activity Relationship) studies, which are frequently searched in academic databases. Another trending question is: "What solvents are optimal for recrystallizing this compound?" Ethyl acetate and hexane mixtures are commonly recommended, as they balance solubility and environmental safety—addressing the green solvent movement.

From a regulatory perspective, CAS 500788-90-9 is not classified as hazardous, making it a safer alternative for labs focusing on non-toxic reagents. Its applications extend to protease inhibitor development, a field gaining traction due to its relevance in viral infection research. The compound’s enantiomeric purity (>98% ee) is another highlight, meeting the stringent requirements of FDA submissions for chiral drugs. This aligns with the increasing scrutiny of stereochemical impurities in regulatory guidelines.

In summary, (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,4-dichlorophenyl)propanoic acid bridges the gap between academic research and industrial applications. Its versatility in peptide chemistry, combined with its alignment with green chemistry principles, ensures its relevance in future drug development. For those exploring high-efficiency coupling reagents or chiral resolution techniques, this compound offers a robust solution backed by extensive literature and patent references.